1. Home
  2. Product
  3. Main Products
  4. 4-[[3,4-(METHYLENEDIOXY)BENZYL]AMINO]-6-CHLOROQUINAZOLINE
4-[[3,4-(METHYLENEDIOXY)BENZYL]AMINO]-6-CHLOROQUINAZOLINE 4-[[3,4-(METHYLENEDIOXY)BENZYL]AMINO]-6-CHLOROQUINAZOLINE N-(1,3-benzodioxol-5-ylmethyl)-6-chloro-4-quinazolinamine is a member of quinazolines.
Brand Name: Vulcanchem
CAS No.: 150450-53-6
VCID: VC0176175
InChI: InChI=1S/C16H12ClN3O2/c17-11-2-3-13-12(6-11)16(20-8-19-13)18-7-10-1-4-14-15(5-10)22-9-21-14/h1-6,8H,7,9H2,(H,18,19,20)
SMILES: C1OC2=C(O1)C=C(C=C2)CNC3=NC=NC4=C3C=C(C=C4)Cl
Molecular Formula: C16H12ClN3O2
Molecular Weight: 313.74 g/mol

4-[[3,4-(METHYLENEDIOXY)BENZYL]AMINO]-6-CHLOROQUINAZOLINE

CAS No.: 150450-53-6

Main Products

VCID: VC0176175

Molecular Formula: C16H12ClN3O2

Molecular Weight: 313.74 g/mol

4-[[3,4-(METHYLENEDIOXY)BENZYL]AMINO]-6-CHLOROQUINAZOLINE - 150450-53-6

CAS No. 150450-53-6
Product Name 4-[[3,4-(METHYLENEDIOXY)BENZYL]AMINO]-6-CHLOROQUINAZOLINE
Molecular Formula C16H12ClN3O2
Molecular Weight 313.74 g/mol
IUPAC Name N-(1,3-benzodioxol-5-ylmethyl)-6-chloroquinazolin-4-amine
Standard InChI InChI=1S/C16H12ClN3O2/c17-11-2-3-13-12(6-11)16(20-8-19-13)18-7-10-1-4-14-15(5-10)22-9-21-14/h1-6,8H,7,9H2,(H,18,19,20)
Standard InChIKey CNODHOSDWZLJGA-UHFFFAOYSA-N
SMILES C1OC2=C(O1)C=C(C=C2)CNC3=NC=NC4=C3C=C(C=C4)Cl
Canonical SMILES C1OC2=C(O1)C=C(C=C2)CNC3=NC=NC4=C3C=C(C=C4)Cl
Description N-(1,3-benzodioxol-5-ylmethyl)-6-chloro-4-quinazolinamine is a member of quinazolines.
Synonyms N-(1,3-benzodioxol-5-ylmethyl)-6-chloro-4-quinazolinamine
PubChem Compound 6610310
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19